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Compound of Interest

Compound Name: S32826 disodium

Cat. No.: B12041292 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of the potent autotaxin inhibitor, S32826 disodium.

This document provides immediate and essential safety protocols and logistical plans for the

handling of S32826 disodium. In the absence of a specific Safety Data Sheet (SDS), these

guidelines are based on general principles for handling potent, solid bioactive compounds and

enzyme inhibitors. Adherence to these procedures is critical to ensure personnel safety and

maintain a secure laboratory environment.

Chemical and Physical Properties
A summary of the known quantitative data for S32826 disodium is presented below. This

information has been compiled from supplier data.
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Property Value

Chemical Formula C21H34NNa2O4P

Molecular Weight 441.45 g/mol

Appearance Solid powder

Purity >98%

Storage (Short-term) 0 - 4 °C (days to weeks)

Storage (Long-term) -20 °C (months to years)

Shipping Condition
Shipped under ambient temperature as a non-

hazardous chemical.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling S32826 disodium.[1][2][3]

Given its nature as a potent enzyme inhibitor with unknown specific toxicity, a conservative

approach to PPE is mandatory.[4][5]

Minimum PPE Requirements:

Eye and Face Protection: Chemical splash goggles and a face shield should be worn,

especially when handling the solid powder to prevent contact with the eyes and face.[1]

Hand Protection: Wear double-layered, chemical-resistant gloves (e.g., nitrile) at all times.[1]

Gloves should be inspected for integrity before use and changed immediately if

contaminated.

Body Protection: A lab coat that fastens securely is required. Consider a disposable gown

when handling larger quantities.[6]

Respiratory Protection: When handling the solid powder outside of a certified chemical fume

hood or glove box, a properly fitted respirator (e.g., N95 or higher) is necessary to prevent

inhalation of airborne particles.[6][7]

Footwear: Closed-toe shoes must be worn in the laboratory.[6]
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Operational and Handling Plan
Safe handling practices are paramount to minimize exposure risk.[5][8]

Step-by-Step Handling Protocol:

Preparation:

Designate a specific area for handling S32826 disodium, preferably within a certified

chemical fume hood or glove box.

Ensure that an eyewash station and safety shower are readily accessible.[4]

Assemble all necessary equipment and materials before starting work to minimize

movement and potential for spills.

Weighing and Aliquoting:

Handle the solid powder in a ventilated enclosure (chemical fume hood or glove box) to

prevent inhalation of dust.

Use dedicated spatulas and weighing boats.

Close the primary container tightly after use.

Solution Preparation:

If preparing a solution, add the solvent to the weighed powder slowly to avoid splashing.

Cap and seal the solution container before removing it from the ventilated enclosure.

Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the

compound.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.[9]
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Caption: A logical workflow for the safe handling of S32826 disodium.

Disposal Plan
Proper disposal of S32826 disodium and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Disposal:

Solid Waste:

Collect any unused S32826 disodium powder and contaminated disposable items (e.g.,

gloves, weighing boats, paper towels) in a clearly labeled, sealed hazardous waste

container.

Liquid Waste:

Solutions of S32826 disodium should be collected in a designated, sealed, and clearly

labeled hazardous waste container. Do not pour down the drain.[10][11]

Empty Containers:

"RCRA empty" containers must be managed according to institutional guidelines. This may

involve triple rinsing with a suitable solvent, with the rinsate collected as hazardous waste.

[12]

Labeling and Storage:

All waste containers must be labeled with "Hazardous Waste," the full chemical name

("S32826 disodium"), and the approximate concentration and quantity.

Store waste containers in a designated, secure area away from incompatible materials.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures and to arrange for waste pickup.[13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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